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Compound of Interest

2-(4-Bromo-2-chlorophenyl)acetic
Compound Name: d
aci

Cat. No.: B1523554

An In-depth Technical Guide to the Safety and Handling of 2-(4-Bromo-2-chlorophenyl)acetic
acid

Introduction

2-(4-Bromo-2-chlorophenyl)acetic acid (CAS No: 916516-89-7) is a halogenated
phenylacetic acid derivative that serves as a versatile building block in modern organic
synthesis.[1][2] Its structural features, particularly the reactive sites created by the bromine and
chlorine substituents, make it a valuable intermediate in the development of complex
molecules, including those targeted for protein degradation pathways.[1][3] However, the same
chemical reactivity that makes this compound synthetically useful also necessitates a
comprehensive understanding and strict implementation of safety and handling protocols. This
guide provides an in-depth framework for researchers, scientists, and drug development
professionals to manage the risks associated with this compound, ensuring both personal
safety and experimental integrity.

Hazard Identification and Risk Assessment

A thorough risk assessment is the cornerstone of safe laboratory practice. While specific
toxicological data for 2-(4-Bromo-2-chlorophenyl)acetic acid is not extensively documented,
the known hazards of its structural isomers and related compounds provide a strong basis for a
conservative and prudent approach to its handling.
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1.1. Physicochemical Properties

A clear understanding of the compound's basic properties is essential for safe handling and

storage.
Property Value Source
CAS Number 916516-89-7 [1]
Molecular Formula CsHsBIrClO:2 [1][2]
Molecular Weight 249.49 g/mol [1112]

White to off-white crystalline
Appearance _ [2][4]
powder/solid

Purity Typically =98% [1]

1.2. GHS Hazard Classification (Analog-Based Assessment)

Based on data from closely related compounds such as a-Bromo-2-chlorophenylacetic acid
and a-Bromo-4-chlorophenylacetic acid, this compound should be handled as a substance with
the following potential hazards:
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Hazard Class GHS Category

Hazard Statement

Rationale /| Causal
Link

Skin

) o Category 1B/ 2
Corrosion/Irritation

H314: Causes severe
skin burns and eye
damage / H315:

Causes skin irritation

The acidic nature and
reactive a-bromo
group can denature
proteins and cause
chemical burns or
significant irritation
upon contact with
skin.[5][6][7]

Serious Eye
o Category 1/ 2A
Damage/Irritation

H318: Causes serious
eye damage / H319:
Causes serious eye

irritation

Ocular tissue is
extremely sensitive.
Direct contact with the
solid or dust can lead
to severe, potentially

irreversible damage.

[S]6lel

H302: Harmful if

Ingestion can lead to

Acute Toxicity, Oral Category 4 systemic toxicity.[6][7]
swallowed
[9]
Inhalation of the dust
Specific Target Organ can irritate the
o ) H335: May cause
Toxicity (Single Category 3 ) o mucous membranes
respiratory irritation o
Exposure) and lining of the

respiratory tract.[8][10]

Causality of Hazards: The hazardous nature of this molecule is intrinsically linked to its

chemical structure. The carboxylic acid group provides corrosive properties, while the halogen

substituents (bromo and chloro) enhance its reactivity, making it a potent irritant and sensitizer.

The a-bromo group, in particular, is a known alkylating agent, which contributes to its potential

for causing cellular damage.
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Exposure Controls: Engineering and Personal
Protection

A multi-layered approach, prioritizing engineering controls and supplemented by appropriate
Personal Protective Equipment (PPE), is critical to minimize exposure.

2.1. Engineering Controls
The primary objective of engineering controls is to isolate the researcher from the hazard.

e Chemical Fume Hood: All manipulations of 2-(4-Bromo-2-chlorophenyl)acetic acid,
including weighing, transferring, and preparing solutions, must be performed inside a
certified chemical fume hood to prevent inhalation of dust or vapors.[11]

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[10][12]

» Emergency Equipment: Safety showers and eyewash stations must be readily accessible
and tested regularly. Their location should be clearly marked and unobstructed.[5][13]

2.2. Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide adequate protection.
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Protection Area

Specification

Rationale and Best
Practices

Eye & Face

Safety goggles (ANSI Z87.1 or
EN166 compliant). A face
shield should be worn over
goggles when handling larger
quantities or if there is a

significant splash risk.

Protects against dust particles
and splashes. Standard safety
glasses do not provide a
sufficient seal.[5][8]

Skin (Hands)

Nitrile or neoprene gloves.

Inspect gloves for tears or
holes before each use. Use
proper removal techniques to
avoid contaminating skin.
Dispose of contaminated
gloves immediately as

hazardous waste.[10]

Skin (Body)

Chemical-resistant lab coat,
long pants, and closed-toe

shoes.

Provides a barrier against
accidental spills. Lab coats
should be laundered
separately from personal
clothing.[12]

Respiratory

NIOSH/MSHA or EN 149

approved respirator.

Required if engineering
controls are insufficient or
during a large spill cleanup
where dust generation is
unavoidable.[5][10]

Protocols for Safe Handling, Storage, and Disposal

Adherence to standardized protocols is essential for reproducible science and personal safety.

3.1. Chemical Handling Workflow

The following diagram outlines the logical flow for safely handling the compound.
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Caption: Standard workflow for handling 2-(4-Bromo-2-chlorophenyl)acetic acid.
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3.2. Storage Requirements
Proper storage is crucial for maintaining chemical integrity and preventing accidents.

o Containers: Store in the original, tightly sealed container to prevent moisture absorption and
contamination.[12][14]

o Location: Keep containers in a cool, dry, and well-ventilated area designated for corrosive
and toxic solids.[10][11][12] The storage area should be locked and accessible only to
authorized personnel.[5]

e Segregation: Store away from incompatible materials, such as strong oxidizing agents,
bases, and metals.[12][13] Acids may react with metals to produce flammable hydrogen gas.
[12]

o Temperature: While some suppliers recommend room temperature storage[1], others
suggest refrigerated conditions (0-8°C)[4]. It is best to follow the recommendation on the
supplier's label and safety data sheet.

3.3. Waste Disposal Protocol
Chemical waste must be managed responsibly to protect personnel and the environment.
o Classification: This compound must be disposed of as hazardous chemical waste.[11]

o Containment: Collect waste material (including contaminated gloves, weigh paper, and
pipette tips) in a designated, properly labeled, and sealed hazardous waste container.

o Regulations: All waste disposal must adhere to local, state, and federal regulations.[14] Do
not dispose of this material down the drain or in regular trash.[14] Contact your institution's
Environmental Health & Safety (EHS) department for specific disposal procedures.

Emergency Response Procedures

Rapid and correct response during an emergency can significantly mitigate harm.

4.1. First Aid Measures
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Immediate action is critical in the event of an exposure.

Exposure Route First Aid Protocol

Immediately hold eyelids apart and flush eyes

continuously with a gentle stream of water from
Eye Contact an eyewash station for at least 15 minutes.[10]

[12] Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

Immediately flush the affected area with large
amounts of water for at least 15 minutes, using
) a safety shower if necessary.[12] Remove all
Skin Contact _ _ . _
contaminated clothing while flushing. Wash the
skin with soap and water. Seek immediate

medical attention.[5][12]

Move the person to fresh air and keep them
warm and at rest.[12] If breathing is difficult or

Inhalation has stopped, provide artificial respiration (do not
use mouth-to-mouth).[5] Seek immediate
medical attention.[5][12]

Do NOT induce vomiting.[5][12] Rinse the
) mouth thoroughly with water. Never give
Ingestion _ _
anything by mouth to an unconscious person.

[10] Seek immediate medical attention.[5][12]

4.2. Spill Response

The following workflow should be initiated in the event of a spill.
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Caption: Emergency response workflow for a solid chemical spill.
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For any significant spill, evacuate the area and contact your institution's EHS department
immediately. Do not attempt to clean up a large spill without proper training and equipment.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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